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Compound of Interest

Compound Name: TAMRA-PEG8-Alkyne

Cat. No.: B12386172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Structure and Function
TAMRA-PEG8-Alkyne is a fluorescent labeling reagent that integrates three key functional

components: a TAMRA fluorophore, a polyethylene glycol (PEG) spacer, and a terminal alkyne

group. This tripartite structure enables the covalent attachment of a bright, red-orange

fluorescent signal to target molecules of interest through a highly efficient and specific chemical

reaction known as "click chemistry."

TAMRA (Tetramethylrhodamine): This well-established fluorophore is characterized by its

strong absorption and emission in the orange-red region of the visible spectrum, making it

readily detectable by common fluorescence instrumentation. It is widely utilized in various

biological applications, including immunochemistry, nucleic acid analysis, and peptide and

protein labeling.[1]

PEG8 Spacer: The eight-unit polyethylene glycol linker is a hydrophilic and flexible chain that

serves multiple purposes. It increases the overall water solubility of the molecule and the

resulting conjugate. Furthermore, the spacer physically separates the TAMRA dye from the

target biomolecule, which can help to minimize potential steric hindrance and reduce

quenching of the fluorescent signal.

Alkyne Group: The terminal alkyne is a chemical handle that participates in the copper(I)-

catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a cornerstone of click chemistry.
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This reaction is highly specific, efficient, and can be performed in aqueous buffers, making it

ideal for the bio-conjugation of sensitive biological molecules.[1][2] The alkyne group readily

reacts with an azide-modified target to form a stable triazole linkage.

Physicochemical and Spectral Properties
The quantitative data for TAMRA-PEG8-Alkyne and related compounds are summarized

below. It is important to note that the spectral properties can be influenced by the local

environment of the dye after conjugation.

Property Value Reference

Molecular Weight ~819.94 g/mol [2]

Molecular Formula C44H57N3O12

Purity
>95% (typically analyzed by

HPLC)
[3]

Excitation Maximum (λex) ~553 nm

Emission Maximum (λem) ~575 nm

Appearance Dark red amorphous solid

Solubility Soluble in DMSO and DMF

Structural Representation
The precise structure of TAMRA-PEG8-Alkyne depends on the isomeric form of the TAMRA

molecule, which can be either the 5-isomer or the 6-isomer, or a mixture of both. The

connectivity of the components is as follows: the TAMRA core is linked to the PEG8 spacer,

which in turn is terminated by the alkyne group.
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Caption: Conceptual diagram of TAMRA-PEG8-Alkyne structure.

Experimental Protocols
General Protocol for Copper-Catalyzed Azide-Alkyne
Cycloaddition (Click Chemistry)
This protocol provides a general workflow for labeling an azide-modified protein with TAMRA-
PEG8-Alkyne. Optimization of reaction conditions, particularly the concentrations of reactants,

may be necessary for specific applications.

Materials:

Azide-modified protein in a suitable buffer (e.g., PBS)

TAMRA-PEG8-Alkyne

DMSO (anhydrous)

Copper(II) sulfate (CuSO4) solution (e.g., 20 mM in water)

Reducing agent solution (e.g., 300 mM sodium ascorbate in water, freshly prepared)

Copper-chelating ligand (e.g., 100 mM THPTA in water)
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Protein purification supplies (e.g., spin columns, dialysis cassettes)

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of TAMRA-PEG8-Alkyne in anhydrous DMSO (e.g., 10 mM).

Prepare stock solutions of CuSO4, sodium ascorbate, and the copper-chelating ligand.

Reaction Setup:

In a microcentrifuge tube, combine the azide-modified protein solution with the TAMRA-
PEG8-Alkyne stock solution. The final concentration of the alkyne probe should be in

molar excess to the protein.

Add the copper-chelating ligand to the reaction mixture.

Add the CuSO4 solution.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

Incubation:

Vortex the reaction mixture gently and incubate at room temperature for 30-60 minutes,

protected from light.

Purification:

Remove the unreacted TAMRA-PEG8-Alkyne and copper catalyst from the labeled

protein using an appropriate purification method, such as spin desalting columns or

dialysis.

Experimental Workflow Diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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